Cas no 2411290-61-2 (N-2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide)
N-2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-yl]prop-2-enamide
- EN300-26599805
- 2411290-61-2
- Z2738287332
- N-(2-Pyrrolidin-1-yl-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide
- N-[1,2,3,4-Tetrahydro-2-(1-pyrrolidinyl)-1-naphthalenyl]-2-propenamide
- N-2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide
-
- Inchi: 1S/C17H22N2O/c1-2-16(20)18-17-14-8-4-3-7-13(14)9-10-15(17)19-11-5-6-12-19/h2-4,7-8,15,17H,1,5-6,9-12H2,(H,18,20)
- InChI Key: CPTRRNGCXRITIQ-UHFFFAOYSA-N
- SMILES: C(NC1C2=C(C=CC=C2)CCC1N1CCCC1)(=O)C=C
Computed Properties
- Exact Mass: 270.173213330g/mol
- Monoisotopic Mass: 270.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- Density: 1.12±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 468.5±45.0 °C(Predicted)
- pka: 13.74±0.40(Predicted)
N-2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26599805-1g |
N-[2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-yl]prop-2-enamide |
2411290-61-2 | 90% | 1g |
$0.0 | 2023-09-13 | |
| Enamine | EN300-26599805-1.0g |
N-[2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-yl]prop-2-enamide |
2411290-61-2 | 95.0% | 1.0g |
$0.0 | 2025-03-20 |
N-2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on N-2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide
Recent Advances in the Study of N-2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide (CAS: 2411290-61-2)
The compound N-2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide (CAS: 2411290-61-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, pharmacological properties, and mechanisms of action, as well as its potential implications for drug development.
Recent studies have focused on the synthesis and optimization of N-2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide, highlighting its structural uniqueness and potential as a scaffold for novel bioactive molecules. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and chiral resolution methods, to achieve high yields and enantiomeric purity. These advancements are critical for ensuring the compound's suitability for further pharmacological evaluation.
Pharmacological investigations have revealed that N-2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide exhibits promising activity in modulating specific neurotransmitter systems, particularly those involving dopamine and serotonin receptors. In vitro and in vivo studies have demonstrated its ability to bind with high affinity to these receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders, such as Parkinson's disease and depression.
Mechanistic studies have further elucidated the compound's mode of action, revealing its role in modulating intracellular signaling pathways. For instance, it has been shown to influence cAMP production and MAP kinase activation, which are critical for neuronal function and plasticity. These findings provide a foundation for understanding its therapeutic potential and for designing derivatives with improved efficacy and safety profiles.
In addition to its neurological applications, recent research has explored the compound's potential in oncology. Preliminary data indicate that N-2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide may exhibit antiproliferative effects in certain cancer cell lines, possibly through the inhibition of key enzymes involved in cell cycle regulation. However, further studies are needed to validate these findings and to explore its mechanisms of action in cancer models.
Despite these promising results, challenges remain in the development of N-2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Researchers are currently exploring formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to overcome these hurdles.
In conclusion, N-2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide (CAS: 2411290-61-2) represents a promising candidate for further drug development, with potential applications in neurology and oncology. Continued research into its synthesis, pharmacology, and mechanisms of action will be essential for translating these findings into clinically viable therapies. The compound's unique structural and functional properties make it a valuable subject of study in the ongoing quest for novel bioactive molecules.
2411290-61-2 (N-2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)